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This technical guide provides an in-depth analysis of the fungicide flutianil and its specific

effects on the formation and function of the haustorium in powdery mildew fungi. Flutianil, a
cyano-methylene thiazolidine compound, presents a novel mode of action, distinguishing it

from other fungicides used to control powdery mildew.[1][2][3][4] This document summarizes

key quantitative data, details experimental methodologies from pivotal studies, and visualizes

the proposed mechanism of action.

Introduction to Flutianil and its Novel Mode of
Action
Flutianil is a fungicide with a highly specific antifungal spectrum, primarily effective against

various species of powdery mildew, including Podosphaera xanthii and Blumeria graminis.[1][2]

[4] Unlike many existing fungicides that target early fungal development stages, morphological

studies have revealed that flutianil does not inhibit conidium bursting, primary and appressorial

germination, or appressorium development.[1][2][3] Instead, its primary inhibitory effect occurs

at the point of haustorium formation and the subsequent nutrient absorption from the host plant

cells.[1][2][3][5] This unique mechanism, targeting the "functional inhibition of the haustorium,"

suggests a novel mode of action and positions flutianil as a valuable tool in fungicide

resistance management.[5][6]
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Studies have quantified the inhibitory effects of flutianil on haustorium development and

subsequent fungal growth, often in comparison to other fungicides.

Table 1: Effect of Flutianil and Other Fungicides on
Haustorium Development in Blumeria graminis f. sp.
hordei

Treatment (Concentration)
Percentage of Haustorium Development
(%)

Untreated Control 100

Flutianil (10 mg/L) 1.8

Cyflufenamid (10 mg/L) 1.8

Benomyl (10 mg/L) 98.2

Tolfenpyrad (10 mg/L) 97.5

Triflumizole (10 mg/L) 96.3

Data sourced from Kimura et al. (2020). The percentage of haustorium development was

determined 48 hours after treatment.[2]

Table 2: Effect of Flutianil on Secondary Hyphal
Elongation in Blumeria graminis f. sp. hordei

Treatment (Concentration) Secondary Hyphal Elongation (μm)

Untreated Control 250

Flutianil (10 mg/L) 50

Cyflufenamid (10 mg/L) 250

Data sourced from Kimura et al. (2020). Hyphal elongation was measured after the addition of

0.1 M glucose.[1]
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Transmission electron microscopy (TEM) has provided significant insights into the structural

changes induced by flutianil. In untreated Blumeria graminis, the haustorium displays a clear

haustorial body, haustorial lobes, an extra-haustorial membrane, a distinct extra-haustorial

matrix, and a haustorial cell wall.[7] Following treatment with flutianil, the most notable

changes are the obscuring of the extra-haustorial matrix and the fungal cell wall.[5][7] This

suggests that flutianil may interfere with the integrity or formation of these critical structures

involved in nutrient exchange and host-pathogen interaction.

Impact on Gene Expression
To understand the molecular basis of flutianil's action, RNA sequencing (RNA-seq) analysis

has been employed. These studies have revealed that, unlike other powdery mildew

fungicides, flutianil does not significantly affect the expression of genes essential for the

survival of B. graminis.[5] Instead, its impact is more targeted. Key findings from gene

expression analysis include:

Down-regulation of Sugar Transporter Genes: Flutianil treatment leads to the down-

regulation of three specific sugar transporter genes that are predominantly expressed in the

haustoria.[5] This directly supports the observation that flutianil inhibits nutrient absorption.

Altered Expression of Effector Genes: Various effector genes, which are crucial for

suppressing host defense mechanisms and facilitating the biotrophic lifestyle, are also up- or

down-regulated by flutianil.[5]

These findings strongly indicate that the primary site of action for flutianil is within the

haustorium, disrupting its function at a molecular level.[5]

Proposed Signaling and Action Pathway
Based on the available morphological and gene expression data, a proposed pathway for

flutianil's action can be visualized. Flutianil appears to specifically target processes within the

haustorium, leading to a cascade of events that ultimately inhibit fungal growth.
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Caption: Proposed mechanism of flutianil action on the haustorium.

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of research findings. The

following protocols are summarized from the key studies on flutianil.

Haustorium Development Assay
This protocol is adapted from the methodology used to assess the effect of fungicides on

haustorium development in Blumeria graminis f. sp. hordei.
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Preparation

Treatment

Analysis

Inoculate barley leaf segments
with B. graminis conidia

Incubate for 24 hours
at 20°C in the dark

Apply fungicide solutions
(e.g., 10 mg/L flutianil)
to the leaf segments

Incubate for an additional
24 hours under the same conditions

Clear leaf segments with
ethanol/acetic acid and stain
with Coomassie Brilliant Blue

Observe under a light microscope

Calculate the percentage of
haustorium formation relative

to the untreated control

Click to download full resolution via product page

Caption: Experimental workflow for haustorium development assay.
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Transmission Electron Microscopy (TEM) Protocol
This protocol outlines the key steps for preparing samples for TEM to observe ultrastructural

changes in the haustorium.

Sample Collection: Excise leaf segments from barley plants treated with flutianil (e.g., 50

mg/L) and untreated controls at specified time points post-inoculation.

Fixation: Fix the samples in a solution of 2.5% glutaraldehyde and 2% paraformaldehyde in a

phosphate buffer (pH 7.2) overnight at 4°C.

Post-fixation: Post-fix the samples in 1% osmium tetroxide in the same buffer for 2 hours at

room temperature.

Dehydration: Dehydrate the samples through a graded ethanol series (e.g., 50%, 70%, 90%,

100%).

Infiltration and Embedding: Infiltrate the samples with a resin (e.g., Spurr's resin) and embed

them in molds. Polymerize the resin at 60°C for 48 hours.

Sectioning: Cut ultrathin sections (70-90 nm) using an ultramicrotome equipped with a

diamond knife.

Staining: Mount the sections on copper grids and stain with uranyl acetate and lead citrate.

Imaging: Observe and photograph the sections using a transmission electron microscope.

RNA Sequencing and Analysis Workflow
This workflow describes the process of analyzing gene expression changes in B. graminis in

response to flutianil treatment.
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Caption: Workflow for RNA sequencing and bioinformatics analysis.
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Conclusion
Flutianil's unique mode of action, centered on the inhibition of haustorium formation and

function, marks a significant development in the management of powdery mildew. The

evidence from morphological, ultrastructural, and gene expression studies converges to

indicate that the haustorium is the primary target of this fungicide. By disrupting nutrient uptake

and the expression of key effector genes, flutianil effectively halts the progression of the fungal

infection. This in-depth understanding of its mechanism is vital for its strategic deployment in

agriculture and for guiding future research in the development of novel fungicides with targeted

modes of action.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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